Cas no 1779781-84-8 (4-(1H-indol-3-yl)-2-methylbutan-1-amine)
4-(1H-indol-3-yl)-2-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1791436
- 1779781-84-8
- 4-(1H-indol-3-yl)-2-methylbutan-1-amine
-
- Inchi: 1S/C13H18N2/c1-10(8-14)6-7-11-9-15-13-5-3-2-4-12(11)13/h2-5,9-10,15H,6-8,14H2,1H3
- InChI Key: CPSOCGYBSGVGMV-UHFFFAOYSA-N
- SMILES: N1C=C(C2C=CC=CC1=2)CCC(C)CN
Computed Properties
- Exact Mass: 202.146998583g/mol
- Monoisotopic Mass: 202.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.8Ų
4-(1H-indol-3-yl)-2-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791436-0.05g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1791436-0.1g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1791436-0.25g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1791436-0.5g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1791436-1.0g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1791436-2.5g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1791436-5.0g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1791436-10.0g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1791436-1g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1791436-5g |
4-(1H-indol-3-yl)-2-methylbutan-1-amine |
1779781-84-8 | 5g |
$3105.0 | 2023-09-19 |
4-(1H-indol-3-yl)-2-methylbutan-1-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-(1H-indol-3-yl)-2-methylbutan-1-amine
Research Brief on 4-(1H-indol-3-yl)-2-methylbutan-1-amine (CAS: 1779781-84-8): Recent Advances and Applications in Chemical Biology and Medicine
The compound 4-(1H-indol-3-yl)-2-methylbutan-1-amine (CAS: 1779781-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.
Recent studies have highlighted the role of 4-(1H-indol-3-yl)-2-methylbutan-1-amine as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and psychiatric disorders. Its indole scaffold, a common motif in many natural products and pharmaceuticals, contributes to its ability to interact with various biological targets, including serotonin receptors and monoamine transporters. This interaction profile suggests potential utility in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel serotonin receptor modulators. The study utilized a multi-step synthetic route to derivatize the amine group, resulting in compounds with enhanced selectivity for 5-HT1A and 5-HT2A receptors. These findings underscore the versatility of 4-(1H-indol-3-yl)-2-methylbutan-1-amine as a building block for the development of next-generation psychotherapeutic agents.
Another significant advancement was reported in a 2024 Nature Chemical Biology paper, where the compound was incorporated into a library of small molecules screened for neuroprotective activity. The results indicated that derivatives of 4-(1H-indol-3-yl)-2-methylbutan-1-amine exhibited promising effects in reducing oxidative stress and apoptosis in neuronal cell models, suggesting potential applications in Alzheimer's and Parkinson's disease research.
From a pharmacological perspective, recent pharmacokinetic studies have shed light on the compound's metabolic stability and blood-brain barrier permeability. These properties, combined with its relatively low toxicity profile, make it an attractive candidate for further drug development. However, challenges remain in optimizing its bioavailability and target specificity, areas that are currently the focus of ongoing research.
The commercial availability of 4-(1H-indol-3-yl)-2-methylbutan-1-amine (CAS: 1779781-84-8) from specialized chemical suppliers has facilitated its adoption in both academic and industrial research settings. Current market analysis indicates growing demand for this compound, particularly among pharmaceutical companies engaged in CNS drug discovery programs.
In conclusion, 4-(1H-indol-3-yl)-2-methylbutan-1-amine represents a promising scaffold in medicinal chemistry with diverse applications in neuroscience research and drug development. Future research directions likely include structure-activity relationship studies to optimize its pharmacological properties and the exploration of its potential in combination therapies. As the understanding of its mechanisms of action deepens, this compound may pave the way for novel therapeutic interventions in mental health and neurodegenerative disorders.
1779781-84-8 (4-(1H-indol-3-yl)-2-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)